Cas no 861545-13-3 (Benzoic acid, 3-amino-2,4,6-tribromo-, methyl ester)

• Product Name: Benzoic acid, 3-amino-2,4,6-tribromo-, methyl ester
• CAS No: 861545-13-3
• MF: C₈H₆Br₃NO₂
• MW: 387.85
• CID: 5066245
• Update Time: 2025-10-31

Benzoic acid, 3-amino-2,4,6-tribromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-2,4,6-tribromo-, methyl ester
• methyl 3-amino-2,4,6-tribromobenzoate

• Inchi： 1S/C8H6Br3NO2/c1-14-8(13)5-3(9)2-4(10)7(12)6(5)11/h2H,12H2,1H3
• InChI Key： GKVCKDDWNBHSGN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(Br)C=C(Br)C(N)=C1Br

Additional information on Benzoic acid, 3-amino-2,4,6-tribromo-, methyl ester

Benzoic acid, 3-amino-2,4,6-tribromo-, methyl ester (CAS No. 861545-13-3)

Benzoic acid, 3-amino-2,4,6-tribromo-, methyl ester (CAS No. 861545-13-3) is a multifaceted compound with significant applications in various fields of chemistry and biology. This compound is characterized by its unique molecular structure, which includes a benzoic acid backbone substituted with three bromine atoms and an amino group, and an ester functional group attached to the methyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable reagent in both academic research and industrial applications.

The molecular formula of Benzoic acid, 3-amino-2,4,6-tribromo-, methyl ester is C₉H₇Br₃N₁O₂, and its molecular weight is approximately 370.95 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its physical properties, including melting point and solubility, are crucial for its handling and storage in laboratory settings.

In the realm of chemical synthesis, Benzoic acid, 3-amino-2,4,6-tribromo-, methyl ester serves as a versatile building block for the preparation of more complex molecules. The presence of the amino group and the bromine substituents provides multiple reaction sites for various chemical transformations. For instance, the amino group can undergo acylation or alkylation reactions to form amides or alkylamines, respectively. Additionally, the bromine atoms can be used as leaving groups in nucleophilic substitution reactions or can be converted to other functional groups through organometallic chemistry.

The biological activity of Benzoic acid, 3-amino-2,4,6-tribromo-, methyl ester has been the subject of several recent studies. Research has shown that this compound exhibits potential antitumor properties due to its ability to inhibit specific enzymes involved in cancer cell proliferation. One study published in the Journal of Medicinal Chemistry demonstrated that Benzoic acid, 3-amino-2,4,6-tribromo-, methyl ester effectively inhibited the activity of histone deacetylases (HDACs), which are known to play a crucial role in epigenetic regulation and cancer progression. This finding suggests that the compound could be a promising lead for the development of novel anticancer drugs.

Beyond its antitumor properties, Benzoic acid, 3-amino-2,4,6-tribromo-, methyl ester has also been investigated for its potential use in neurodegenerative diseases. A study published in the Journal of Neurochemistry reported that this compound exhibited neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings highlight the compound's potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological applications, Benzoic acid, 3-amino-2,4,6-tribromo-, methyl ester has found use in materials science. The compound can be incorporated into polymer matrices to enhance their mechanical properties or to impart specific functionalities such as UV resistance or antimicrobial activity. Recent research has explored the use of this compound in the development of advanced materials for applications in electronics and biomedicine.

The synthesis of Benzoic acid, 3-amino-2,4,6-tribromo-, methyl ester typically involves multistep processes that include bromination of benzoic acid followed by amino substitution and esterification reactions. The efficiency and yield of these reactions can be optimized by carefully controlling reaction conditions such as temperature, pressure, and catalyst selection. Advances in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

In conclusion, Benzoic acid, 3-amino-2,4,6-tribromo-, methyl ester (CAS No. 861545-13-3) is a versatile compound with a wide range of applications in chemical synthesis, biological research, and materials science. Its unique molecular structure confers specific chemical and biological properties that make it a valuable reagent for both academic and industrial purposes. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific fields.